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Compound of Interest

Compound Name: Napyradiomycin C2

Cat. No.: B15565923

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure elucidation
of napyradiomycin C2, a halogenated meroterpenoid with a unique 14-membered macrocyclic
ring. This document details the experimental protocols for its isolation and the spectroscopic
data that were pivotal in determining its complex architecture.

Introduction

Napyradiomycins are a family of antibiotics produced by actinomycetes, with a characteristic
semi-naphthoquinone core. First isolated from Chainia rubra, members of this class have
demonstrated notable antibacterial activities. Among them, napyradiomycin C2 stands out
due to its distinctive 14-membered ring, a feature established through detailed spectroscopic
analysis, primarily Nuclear Magnetic Resonance (NMR) spectroscopy. Understanding the
precise chemical structure of this complex natural product is crucial for elucidating its
mechanism of action and for guiding synthetic and semi-synthetic efforts toward new
therapeutic agents.

Physicochemical Properties and Spectroscopic
Data

The structural elucidation of napyradiomycin C2 was accomplished through a combination of
physicochemical characterization and spectroscopic techniques. The following tables
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summarize the key data that led to the determination of its structure.

Table 1: Physicochemical Properties of Napyradiomycin C2

Property Value
Molecular Formula C25H27ClI30s5
Molecular Weight 513.8 g/mol
Appearance Yellow Powder

UV Amax (MeOH) nm (g)

236 (24,000), 275 (sh, 8,000), 340 (2,500)

Optical Rotation

[a]D22 +24° (¢ 1.0, CHCI3)

Table 2: 13C NMR Spectroscopic Data for Napyradiomycin C2 (100 MHz, CDCls)
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Carbon No. Chemical shift(8) Chemical Shift (3)
ppm ppm
1 118.4 14 129.5
2 139.1 15 395
3 123.9 16 60.8
4 134.5 17 25 1
4a 110.1 18 493
S 181.5 19 781
5a 108.2 20 29.5
6 161.2 21 990
7 107.8 22 144.1
8 164.7 23 113.1
9 116.8 24 331
10 187.9 o5 29.8
10a 86.8
11 37.2
12 24.5
13 46.2

Table 3: 1H NMR Spectroscopic Data for Napyradiomycin C2 (400 MHz, CDCIs)
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Chemical Shift (8)

Coupling Constant

Proton(s) opm Multiplicity (3) in Hz
H-3 5.42 dd 10, 2
H-7 6.78 S

H-9 7.18 S

H-11 2.55,1.95 m

H-12 1.80, 1.60 m

H-13 3.15 m

H-15 2.80, 2.20 m

H-16 4.65 dd 10,4
H-18 4.95 d 10
H-20 1.55 S

H-21 1.45 s

H-23 5.05, 4.90 S

H-24 2.15 S

H-25 1.20 S

OH-6 12.85 S

OH-8 9.70 S

Experimental Protocols

The isolation and purification of napyradiomycin C2 from the culture broth of Chainia rubra

involved a series of chromatographic steps.

1. Fermentation and Extraction:

e Chainia rubra was cultured in a suitable medium to produce napyradiomycins.

© 2025 BenchChem. All rights reserved.

4/8 Tech Support


https://www.benchchem.com/product/b15565923?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15565923?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

e The culture broth was filtered to separate the mycelium.
e The filtrate was extracted with an organic solvent such as ethyl acetate.

e The mycelium was also extracted with a solvent like acetone, which was then concentrated
and partitioned between ethyl acetate and water.

e The ethyl acetate extracts were combined and concentrated in vacuo.
2. Chromatographic Purification:

e The crude extract was subjected to silica gel column chromatography.
o Elution was carried out with a gradient of chloroform and methanol.

e Fractions containing napyradiomycin C2 were identified by thin-layer chromatography
(TLC).

» Further purification was achieved by preparative TLC or high-performance liquid
chromatography (HPLC) on a silica gel column.

 Final purification was often accomplished by crystallization from a suitable solvent system
like benzene-hexane.

Structure Elucidation Workflow & Logic

The elucidation of the complex structure of napyradiomycin C2 was a stepwise process
involving the integration of various spectroscopic data.
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Caption: Experimental workflow for the structure elucidation of napyradiomycin C2.
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The determination of the planar structure and stereochemistry of napyradiomycin C2 relied on

the logical interpretation of spectroscopic data.
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Caption: Logical relationships in the structure elucidation of napyradiomycin C2.

Conclusion

The structural elucidation of napyradiomycin C2 represents a significant achievement in

natural product chemistry. The combined application of various spectroscopic techniques,

particularly high-resolution NMR, was essential in defining its unique 14-membered macrocyclic

structure. This detailed structural information is invaluable for the scientific community,

providing a foundation for future research into the biological activity, biosynthesis, and potential

therapeutic applications of this intriguing class of molecules.

« To cite this document: BenchChem. [Unraveling the Intricate Architecture of Napyradiomycin
C2: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
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[https://www.benchchem.com/product/b15565923#napyradiomycin-c2-chemical-structure-
elucidation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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